Cas no 2228168-81-6 (tert-butyl N-3-amino-2-(3-hydroxy-4-methoxyphenyl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(3-hydroxy-4-methoxyphenyl)propylcarbamate
• CAS No: 2228168-81-6
• MF: C₁₅H₂₄N₂O₄
• MW: 296.362064361572
• CID: 5938966
• PubChem ID: 165621599
• Update Time: 2025-06-08

tert-butyl N-3-amino-2-(3-hydroxy-4-methoxyphenyl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(3-hydroxy-4-methoxyphenyl)propylcarbamate
• tert-butyl N-[3-amino-2-(3-hydroxy-4-methoxyphenyl)propyl]carbamate
• EN300-1881515
• 2228168-81-6

• Inchi： 1S/C15H24N2O4/c1-15(2,3)21-14(19)17-9-11(8-16)10-5-6-13(20-4)12(18)7-10/h5-7,11,18H,8-9,16H2,1-4H3,(H,17,19)
• InChI Key： OPSHXDNJPKPOBQ-UHFFFAOYSA-N
• SMILES： O(C(NCC(CN)C1C=CC(=C(C=1)O)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 296.17360725g/mol
• Monoisotopic Mass: 296.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 93.8Ų

Additional information on tert-butyl N-3-amino-2-(3-hydroxy-4-methoxyphenyl)propylcarbamate

Professional Introduction to Compound with CAS No. 2228168-81-6 and Product Name: Tert-butyl N-3-amino-2-(3-hydroxy-4-methoxyphenyl)propylcarbamate

The compound with CAS No. 2228168-81-6 and the product name Tert-butyl N-3-amino-2-(3-hydroxy-4-methoxyphenyl)propylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and bioorganic synthesis. The presence of multiple functional groups, including amino, hydroxy, and methoxy substituents, makes it a versatile intermediate for various synthetic pathways.

Recent research in medicinal chemistry has highlighted the importance of Tert-butyl N-3-amino-2-(3-hydroxy-4-methoxyphenyl)propylcarbamate as a building block for designing novel therapeutic agents. Its structural features suggest that it could be incorporated into molecules targeting a wide range of biological pathways. For instance, the hydroxy and methoxy groups may enhance solubility and metabolic stability, while the amino group provides opportunities for further derivatization through amide or urea bond formation.

In the context of drug discovery, this compound has been explored for its potential role in modulating enzyme activity. Studies have shown that structurally similar carbamates can serve as inhibitors or activators of various enzymes involved in metabolic and signaling pathways. The tert-butyl carbamate moiety, in particular, is known for its ability to stabilize reactive intermediates and improve pharmacokinetic properties. This makes Tert-butyl N-3-amino-2-(3-hydroxy-4-methoxyphenyl)propylcarbamate a promising candidate for further investigation.

Advances in computational chemistry have also facilitated the design of derivatives of this compound with enhanced biological activity. Molecular modeling studies indicate that modifications at the 3-amino and 3-hydroxy positions could lead to compounds with improved binding affinity to target proteins. Such insights are crucial for optimizing lead compounds during the early stages of drug development. The integration of experimental data with computational predictions has become a cornerstone in modern pharmaceutical research.

The synthesis of Tert-butyl N-3-amino-2-(3-hydroxy-4-methoxyphenyl)propylcarbamate involves multi-step organic reactions, showcasing the expertise required in synthetic organic chemistry. Key steps include the formation of the carbamate bond, which is typically achieved through reactions involving isocyanates or carbodiimides with appropriate nucleophiles. The presence of the hydroxy group necessitates careful consideration of reaction conditions to avoid unwanted side products such as diesters or acyclic derivatives.

One notable application of this compound is in the synthesis of protease inhibitors, which are critical for treating diseases such as HIV and cancer. Proteases play a pivotal role in various physiological processes, and inhibiting their activity can lead to therapeutic benefits. The structural motif present in Tert-butyl N-3-amino-2-(3-hydroxy-4-methoxyphenyl)propylcarbamate aligns well with known protease inhibitor scaffolds, suggesting its utility in designing new generation inhibitors.

Furthermore, the compound's potential as an intermediate in natural product synthesis has not been overlooked. Many bioactive molecules isolated from plants and microorganisms contain complex aromatic structures with similar functional groups. The availability of precursors like Tert-butyl N-3-amino-2-(3-hydroxy-4-methoxyphenyl)propylcarbamate can significantly streamline the synthesis of these natural products, reducing both time and cost associated with traditional methods.

The role of this compound in developing chiral drugs is also an area of active research. Chirality is a fundamental aspect of many pharmaceuticals, with enantiomers often exhibiting different biological activities. By leveraging asymmetric synthesis techniques, researchers aim to produce enantiomerically pure forms of this compound, which could lead to more effective and safer drugs.

Ethical considerations are paramount when conducting research involving pharmaceutical intermediates like Tert-butyl N-3-amino-2-(3-hydroxy-4-methoxyphenyl)propylcarbamate. Ensuring that synthetic pathways are sustainable and environmentally friendly is increasingly important as the pharmaceutical industry grows. Green chemistry principles are being integrated into research practices to minimize waste and reduce hazardous byproducts.

In conclusion, Tert-butyl N-3-amino-2-(3-hydroxy-4-methoxyphenyl)propylcarbamate (CAS No. 2228168-81-6) represents a valuable asset in pharmaceutical chemistry due to its structural complexity and functional diversity. Its potential applications span across drug development, protease inhibition, natural product synthesis, and chiral drug production. As research continues to uncover new methodologies for its synthesis and application, this compound is poised to play a significant role in advancing therapeutic strategies.